Cas no 2225180-34-5 ([3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid)

• Product Name: [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid
• CAS No: 2225180-34-5
• MF: C₁₀H₁₆BNO₂
• MW: 193.050542831421
• CID: 5143711
• Update Time: 2025-06-08

[3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid

• Inchi： 1S/C10H16BNO2/c1-7(2)4-9-5-10(11(13)14)8(3)6-12-9/h5-7,13-14H,4H2,1-3H3
• InChI Key： AOVZSPADNPULFU-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1N=CC(C([H])([H])[H])=C(B(O)O)C=1)C([H])(C([H])([H])[H])C([H])([H])[H]

Additional information on [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid

Recent Advances in the Study of [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid (CAS: 2225180-34-5)

In recent years, the compound [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid (CAS: 2225180-34-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

The compound, a deuterated analog of pyridine-4-boronic acid, has been extensively studied for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex organic molecules. The deuterium labeling in the compound enhances its stability and metabolic properties, making it a valuable tool in pharmacokinetic and pharmacodynamic studies.

One of the most notable advancements in the research of [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid is its application in the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a boron carrier in boron neutron capture therapy (BNCT), a promising approach for treating certain types of cancer. The study reported that the compound exhibited high tumor selectivity and minimal toxicity in preclinical models, paving the way for further clinical investigations.

In addition to its therapeutic potential, recent research has also explored the compound's role in chemical biology. A team of researchers from MIT and Harvard utilized [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid as a probe to study protein-ligand interactions. The deuterium labeling allowed for precise tracking of the compound's binding kinetics using nuclear magnetic resonance (NMR) spectroscopy, providing insights into the molecular mechanisms underlying its biological activity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid. A recent review in Organic Process Research & Development highlighted the need for more efficient and scalable synthetic routes to meet the growing demand for this compound in both academic and industrial settings. Advances in catalytic systems and reaction optimization are expected to address these challenges in the near future.

In conclusion, [3-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid (CAS: 2225180-34-5) represents a versatile and valuable compound in the fields of chemical biology and medicinal chemistry. Its unique properties and wide-ranging applications make it a focal point of ongoing research, with the potential to drive innovation in drug discovery and therapeutic development. Future studies will likely continue to explore its mechanistic insights and expand its utility in various biomedical applications.